Cas no 60456-22-6 ((S)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane)

• Product Name: (S)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• CAS No: 60456-22-6
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00273365
• CID: 57553
• PubChem ID: 24869129
• Update Time: 2025-04-18

(S)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-Chloro-1,2-propanediol acetonide
• (S)-(-)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• S-(-)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• (S)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane
• (S)-(-)-3-Chloro-1,2-propandiol acetonoide
• (S)-(+)-4-Chloromethyl-2,2-dimethyl--1,3-dioxolane
• (S)-(−)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• (S)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• (S)-(-)-4-(ChloroMethyl)-2,2-diMethyl-1,3-dioxolane
• (4S)-4-(chloromethyl)-2,2-dimethyl-1,3-dioxolane
• 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-, (S)-
• PubChem14076
• BNPOTXLWPZOESZ-RXMQYKEDSA-
• BNPOTXLWPZO
• (S)-(+)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• CS-W018133
• 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-, (4S)-
• 4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane, (-)-
• ?(S)-(-)-3-Chloro-1,2-propanediol acetonide
• (S)-4-Chloromethyl-2,2-dimethyl-[1,3]dioxolane
• C1796
• (S)-2,2-Dimethyl-4-Chloromethyl-1,3-Dioxolane
• AKOS015848755
• 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-, (4S)-; 1,3-Dioxolane, 4-(chloromethyl)-2,2-dimethyl-, (S)-; (4s)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane; (S)-3-Chloro-1,2-propanediol acetonide; (S)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane
• (S)-(-)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane, 98%
• BNPOTXLWPZOESZ-RXMQYKEDSA-N
• CS-11303
• 60456-22-6
• I11526
• InChI=1/C6H11ClO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4H2,1-2H3/t5-/m1/s1
• UNII-JY2T4W3YAN
• SCHEMBL1077396
• AC-6920
• BP-21447
• EN300-7149401
• (4S)-4-(Chloromethyl)-2,2-dimethyl-1,3-dioxolane 100 microg/mL in Acetonitrile
• (S)-3-chloro-1,2-propanediol acetonide
• MFCD00273365
• JY2T4W3YAN

• MDL： MFCD00273365
• Inchi： 1S/C6H11ClO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： BNPOTXLWPZOESZ-RXMQYKEDSA-N
• SMILES： ClC[C@@H]1COC(C)(C)O1
• BRN： 7409638

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• XLogP3: 1.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.103 g/mL at 25 °C(lit.)
• Boiling Point: 63 °C/37 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.434(lit.)
• PSA: 18.46000
• LogP: 1.37670
• Specific Rotation: -42 º (neat 24 ºC)

(S)-4-Chloromethyl-2,2-dimethyl-1,3-dioxolane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H318
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-25-41
• Safety Instruction： S16-S26-S36-S45-S37/39
• RTECS：JH6950000
• Hazardous Material Identification：
• HazardClass：6.1,3
• PackingGroup：III
• Storage Condition：(BD21719)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R25; R36/37/38; R41
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds